Cas no 2171445-61-5 ((2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid)

(2S)-2-{2-[({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid is a protected amino acid derivative commonly employed in peptide synthesis. Its structure incorporates an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, ensuring selective deprotection under mild basic conditions while maintaining stability during solid-phase peptide assembly. The tert-leucine (3,3-dimethylbutanoic acid) moiety enhances steric hindrance, improving conformational control in peptide design. The compound’s chiral purity (2S-configuration) and tailored side chain functionality facilitate precise incorporation into complex peptide sequences. Its solubility in organic solvents and compatibility with standard coupling reagents make it a versatile intermediate for medicinal chemistry and bioconjugation applications. The Fmoc group’s orthogonal deprotection also supports sequential synthesis strategies.
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid structure
2171445-61-5 structure
Product Name:(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid
CAS No:2171445-61-5
MF:C27H34N2O5
MW:466.569267749786
CID:5772208
PubChem ID:165526372
Update Time:2025-06-14

(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2171445-61-5
    • (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid
    • EN300-1494450
    • Inchi: 1S/C27H34N2O5/c1-5-10-17(24(30)29-23(25(31)32)27(2,3)4)15-28-26(33)34-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22-23H,5,10,15-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,23-/m1/s1
    • InChI Key: YRHOCVPFRMBFNZ-IRCUZVAFSA-N
    • SMILES: O(C(NCC(C(N[C@H](C(=O)O)C(C)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 105Ų

(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1494450-1.0g
(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid
2171445-61-5
1g
$0.0 2023-06-05

Additional information on (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid

Comprehensive Overview of (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid (CAS No. 2171445-61-5)

(2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid (CAS No. 2171445-61-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique sterically hindered structure with a dimethylbutanoic acid backbone, making it valuable for designing peptide-based therapeutics and bioconjugation. Its Fmoc group ensures selective deprotection during solid-phase synthesis, aligning with modern green chemistry trends.

Recent advancements in drug discovery have heightened interest in custom amino acid derivatives like CAS 2171445-61-5. Researchers frequently search for "Fmoc-amino acid applications" or "peptide modification techniques," reflecting its relevance in targeted drug delivery and enzyme inhibition studies. The compound’s chiral purity (2S configuration) is critical for bioactivity optimization, a topic trending in AI-assisted molecular design platforms.

From a synthetic perspective, 2171445-61-5 exemplifies the growing demand for tailored building blocks in biologics development. Its pentanamido linker enables modular scaffold engineering, addressing queries like "how to improve peptide stability"—a frequent concern in biopharmaceutical forums. Analytical techniques such as HPLC and mass spectrometry are essential for verifying its purity, a detail often searched alongside "CAS 2171445-61-5 characterization."

The compound’s 3,3-dimethylbutanoic acid moiety contributes to lipophilicity modulation, a key parameter in BBB penetration studies—a hot topic in neurodegenerative disease research. This aligns with searches for "amino acids for CNS drugs" or "Fmoc-group removal protocols." Furthermore, its compatibility with automated peptide synthesizers makes it a staple in high-throughput screening workflows.

In summary, (2S)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid bridges academic innovation and industrial applications, answering pressing needs in precision medicine and material science. Its multifaceted role ensures continued relevance in scientific databases and patent literature.

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